Cas no 471915-89-6 (N-[2-(3,4-Dihydroxyphenyl)ethyl]-2-methylprop-2-enamide)

• Product Name: N-[2-(3,4-Dihydroxyphenyl)ethyl]-2-methylprop-2-enamide
• CAS No: 471915-89-6
• MF: C₁₂H₁₅NO₃
• MW: 221.2524
• MDL: MFCD18816134
• CID: 841523
• Update Time: 2024-11-02

N-[2-(3,4-Dihydroxyphenyl)ethyl]-2-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[2-(3,4-dihydroxyphenyl)ethyl]-2-methyl- (9CI)
• N-[2-(3,4-Dihydroxyphenyl)ethyl]-2-methyl-2-Propenamide
• N-[2-(3,4-Dihydroxyphenyl)ethyl]-2-methylacrylamide
• 2-(1,3-BENZOTHIAZOL-3-IUM-3-YL)-1-(3,4-DIHYDROXYPHENYL)ETHANONE CHLORIDE
• 3-[2-(3,4-dihydroxy-phenyl)-2-oxo-ethyl]-benzothiazolium, chloride
• dopamine methacrylamide
• N-(3,4-Dihydroxyphenacyl)benzothiazolium
• N-(3,4-dihydroxyphenethyl)methacrylamide
• NSC55510
• N-[2-(3,4-dihydroxyphenyl)ethyl]-2-methylprop-2-enamide
• N-[2-(3,4-Dihydroxyphenyl)ethyl]-2-methylprop-2-enamide

• MDL： MFCD18816134
• Inchi： 1S/C12H15NO3/c1-8(2)12(16)13-6-5-9-3-4-10(14)11(15)7-9/h3-4,7,14-15H,1,5-6H2,2H3,(H,13,16)
• InChI Key： NQIMONOHVBBZKE-UHFFFAOYSA-N
• SMILES： O([H])C1=C(C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])N([H])C(C(=C([H])[H])C([H])([H])[H])=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 0.2
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds